Cas no 170702-04-2 (2,5-Thiophenedicarboxaldehyde, 3-hexyl-)

• Product Name: 2,5-Thiophenedicarboxaldehyde, 3-hexyl-
• CAS No: 170702-04-2
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 1353616
• PubChem ID: 18976933
• Update Time: 2025-04-20

2,5-Thiophenedicarboxaldehyde, 3-hexyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiophenedicarboxaldehyde, 3-hexyl-
• 3-hexylthiophene-2,5-dicarbaldehyde
• SCHEMBL8715754
• DTXSID30597034
• 170702-04-2
• 2,5-Diformyl-3-hexylthiophene

• Inchi： 1S/C12H16O2S/c1-2-3-4-5-6-10-7-11(8-13)15-12(10)9-14/h7-9H,2-6H2,1H3
• InChI Key： RHEAZRNOBUGZRX-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1C=O)CCCCCC

Computed Properties

• Exact Mass: 224.08718
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• PSA: 34.14